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Compound of Interest

Compound Name: 1-Dodecanol-d26

Cat. No.: B12306715

A Comparative Guide to 1-Dodecanol-d25
Reference Material

For researchers, scientists, and drug development professionals requiring isotopically labeled
compounds, the selection of a suitable reference material is critical for ensuring the accuracy
and reliability of experimental results. This guide provides a detailed comparison of 1-
Dodecanol-d25, a deuterated form of 1-Dodecanol, against its non-deuterated counterpart. The
information presented is based on commercially available data and standard analytical
protocols. While the initial request specified 1-Dodecanol-d26, publicly available certificates of
analysis predominantly feature 1-Dodecanol-d25.

Data Presentation: Comparison of 1-Dodecanol and
1-Dodecanol-d25

The following table summarizes the key specifications for standard 1-Dodecanol and the
deuterated 1-Dodecanol-d25 reference material, based on information from various suppliers.
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Property 1-Dodecanol 1-Dodecanol-d25
Chemical Formula CH3(CHz2)110H CD3(CD2)110H

CAS Number 112-53-8 160776-83-0
Molecular Weight 186.34 g/mol 211.49 g/mol
Chemical Purity >98% (GC) 99% (CP)[1][2]
Isotopic Purity Not Applicable 98 atom % D[1][2]
Appearance Colorless solid or liquid Solid[1][2]

Melting Point 22-26 °C 22-26 °C[1][2]

Boiling Point 260-262 °C 260-262 °C[1][2]
Density 0.833 g/mL at 25 °C 0.931 g/mL at 25 °CJ[1]

Experimental Protocols

The determination of the quality of a deuterated reference material like 1-Dodecanol-d25
involves several key analytical techniques to ascertain its chemical purity and isotopic
enrichment.

Determination of Chemical Purity by Gas
Chromatography (GC)

o Objective: To determine the percentage of 1-Dodecanol-d25 present in the sample relative to
any non-deuterated or other impurities.

e Instrumentation: A gas chromatograph equipped with a Flame lonization Detector (FID).
o Methodology:

o Sample Preparation: A known concentration of the 1-Dodecanol-d25 reference material is
dissolved in a high-purity solvent such as hexane or ethanol.

o Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC
inlet.
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o Separation: The sample is vaporized and carried by an inert gas (e.g., helium or nitrogen)
through a capillary column (e.g., DB-5ms). The separation is based on the differential
partitioning of the analytes between the mobile phase (carrier gas) and the stationary
phase of the column.

o Detection: As the separated components elute from the column, they are detected by the
FID.

o Quantification: The area of the peak corresponding to 1-Dodecanol-d25 is measured and
compared to the total area of all peaks to calculate the chemical purity as a percentage.

Determination of Isotopic Enrichment by Mass
Spectrometry (MS)

o Objective: To determine the percentage of deuterium atoms in the 1-Dodecanol-d25
molecule.

e Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a
Liguid Chromatograph coupled to a Mass Spectrometer (LC-MS).

o Methodology:

o Sample Introduction and lonization: The sample is introduced into the mass spectrometer,
where it is ionized, typically by Electron lonization (EI) for GC-MS or Electrospray
lonization (ESI) for LC-MS.

o Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio
(m/z).

o Data Acquisition: The mass spectrum of the molecular ion region is acquired.

o Isotopic Distribution Analysis: The relative intensities of the ion corresponding to the fully
deuterated molecule (d25) and any ions corresponding to partially deuterated or non-
deuterated molecules are measured. The isotopic enrichment is calculated based on the
relative abundances of these isotopic peaks.
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Workflow for Quality Assessment of Deuterated
Reference Material

The following diagram illustrates the logical workflow for the analysis and comparison of a
deuterated reference material like 1-Dodecanol-d25.
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Caption: Workflow for the comparative analysis of reference materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 1-+ " #%k%-d25 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Certificate of analysis for 1-Dodecanol-d26 reference
material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12306715#certificate-of-analysis-for-1-dodecanol-
d26-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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